N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3-nitrophenyl)methylidene]amino] 2-(4-bromo-2-chlorophenoxy)acetate
• InChI: InChI=1S/C15H11BrClN3O5/c16-10-4-5-13(12(17)7-10)24-8-14(21)25-19-15(18)9-2-1-3-11(6-9)20(22)23/h1-7H,8H2,(H2,18,19)
• InChI Key: KDJFUWJTNTWWNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=NOC(=O)COC2=C(C=C(C=C2)Br)Cl)N
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])/C(=N/OC(=O)COC2=C(C=C(C=C2)Br)Cl)/N
• Molecular Formula: C15H11BrClN3O5
• Molecular Weight: 428.62 g/mol

Description

N-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "BCN-NONOate" and is a nitric oxide donor molecule that can be used to study the effects of nitric oxide on various biological systems.

Mechanism of Action

BCN-NONOate releases nitric oxide in a controlled manner, which allows researchers to study the effects of nitric oxide on various biological systems. Nitric oxide is a potent vasodilator that can increase blood flow to tissues and organs. It also plays a critical role in neurotransmission and immune response. By releasing nitric oxide in a controlled manner, BCN-NONOate can be used to study the effects of nitric oxide on these processes and to identify potential therapeutic targets for various diseases.
Biochemical and Physiological Effects:
BCN-NONOate has been shown to have a variety of biochemical and physiological effects. It can increase blood flow to tissues and organs, which can be beneficial in the treatment of cardiovascular diseases. It can also modulate neurotransmission, which can be beneficial in the treatment of neurological disorders. Additionally, it can modulate immune response, which can be beneficial in the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BCN-NONOate in lab experiments is that it allows researchers to study the effects of nitric oxide in a controlled manner. This can be beneficial in identifying potential therapeutic targets for various diseases. However, there are also limitations to using BCN-NONOate in lab experiments. One limitation is that it can be difficult to control the release of nitric oxide from BCN-NONOate, which can lead to variability in experimental results. Additionally, the effects of BCN-NONOate may be dependent on the specific biological system being studied, which can make it difficult to generalize results across different systems.

Future Directions

There are many potential future directions for research on BCN-NONOate. One area of research could be to identify the specific biological systems that are most responsive to BCN-NONOate. This could help to identify potential therapeutic targets for various diseases. Additionally, future research could focus on developing new methods for controlling the release of nitric oxide from BCN-NONOate, which could improve the consistency and reproducibility of experimental results. Finally, future research could focus on developing new nitric oxide donor molecules that have improved properties compared to BCN-NONOate, such as increased stability or more precise control over the release of nitric oxide.

Synthesis Methods

The synthesis of BCN-NONOate involves the reaction of 4-bromo-2-chlorophenol with acetic anhydride to form 4-bromo-2-chlorophenyl acetate. This intermediate is then reacted with 3-nitrobenzenecarboximidamide in the presence of a base to form BCN-NONOate. The synthesis of BCN-NONOate is a complex process that requires careful control of reaction conditions to ensure high yields and purity of the final product.

Scientific Research Applications

BCN-NONOate has been used extensively in scientific research to study the effects of nitric oxide on various biological systems. Nitric oxide is an important signaling molecule that plays a critical role in many physiological processes, including vasodilation, neurotransmission, and immune response. BCN-NONOate can be used to study the effects of nitric oxide on these processes and to identify potential therapeutic targets for various diseases.